Cas no 1375066-73-1 (3-Methyl-1,2,4-thiadiazole-5-carbohydrazide)

• Product Name: 3-Methyl-1,2,4-thiadiazole-5-carbohydrazide
• CAS No: 1375066-73-1
• MF: C₄H₆N₄OS
• MW: 158.181638240814
• MDL: MFCD29037841
• CID: 4592195
• PubChem ID: 89488459
• Update Time: 2025-10-31

3-Methyl-1,2,4-thiadiazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1,2,4-thiadiazole-5-carbohydrazide
• SCHEMBL14845037
• EN300-265206
• F9995-1830
• CS-0042198
• AS-66029
• MFCD29037841
• 1375066-73-1
• AKOS025328675
• 3-Methyl-1,2,4-thiadiazole-5-carbohydrazide

• MDL： MFCD29037841
• Inchi： 1S/C4H6N4OS/c1-2-6-4(10-8-2)3(9)7-5/h5H2,1H3,(H,7,9)
• InChI Key： UJQISHJANPSPTN-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=NC(C)=N1

Computed Properties

• Exact Mass: 158.02623200g/mol
• Monoisotopic Mass: 158.02623200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109
• XLogP3: 0

Experimental Properties

• Density: 1.449±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.9 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 3-Methyl-1,2,4-thiadiazole-5-carbohydrazide

Introduction to 3-Methyl-1,2,4-thiadiazole-5-carbohydrazide (CAS No. 1375066-73-1) in Modern Chemical and Pharmaceutical Research

3-Methyl-1,2,4-thiadiazole-5-carbohydrazide, identified by its CAS number 1375066-73-1, is a heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its versatile structural framework and potential biological activities. This compound belongs to the thiadiazole class, which is well-documented for its role in various pharmacological applications. The presence of both hydrazide and methyl substituents in its molecular structure imparts unique reactivity, making it a valuable scaffold for drug discovery and development.

The thiadiazole core is a prominent motif in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Its sulfur-containing ring system contributes to its stability and bioavailability, while the hydrazide functionality offers opportunities for further derivatization, enabling the synthesis of novel analogs with enhanced pharmacological properties. The 3-methyl group further influences the electronic and steric environment of the molecule, potentially modulating its binding affinity and metabolic fate.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their demonstrated efficacy in treating a range of diseases. Notably, studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of compounds within this class. The 5-carbohydrazide moiety in 3-methyl-1,2,4-thiadiazole-5-carbohydrazide (CAS No. 1375066-73-1) is particularly intriguing, as it serves as a reactive site for further functionalization. This allows researchers to explore modifications that could lead to more potent and selective therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The structural features of 3-methyl-1,2,4-thiadiazole-5-carbohydrazide make it an attractive candidate for designing molecules that can selectively inhibit aberrant kinase activity. Preliminary computational studies suggest that this compound can bind to the ATP-binding pockets of kinases, thereby disrupting their function.

Furthermore, the hydrazide group in 3-methyl-1,2,4-thiadiazole-5-carbohydrazide (CAS No. 1375066-73-1) has been explored for its ability to form coordination complexes with metal ions. Such complexes have shown promise in various therapeutic contexts, including antimicrobial applications and radiopharmaceuticals for imaging and treatment. The interaction between the hydrazide nitrogen atoms and metal centers can lead to stable complexes with tailored properties, expanding the potential uses of this compound.

The synthesis of 3-methyl-1,2,4-thiadiazole-5-carbohydrazide involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the thiadiazole ring system. Subsequent functionalization introduces the methyl group and the carbohydrazide moiety. Advances in synthetic methodologies have enabled more efficient and scalable production methods, facilitating its use in large-scale research and industrial applications.

Recent advances in crystallography have provided insights into the binding mode of 3-methyl-1,2,4-thiadiazole-5-carbohydrazide (CAS No. 1375066-73-1) with biological targets. These structural determinations have been instrumental in guiding medicinal chemists toward optimizing the compound's pharmacokinetic profile. For instance, understanding how different substituents affect interactions with proteins has led to strategies for improving solubility and reducing toxicity.

The pharmaceutical industry has shown particular interest in thiadiazole derivatives due to their favorable pharmacological profiles. Clinical trials have been conducted with several thiadiazole-based drugs that demonstrate efficacy across various therapeutic areas. While 3-methyl-1,2,4-thiadiazole-5-carbohydrazide (CAS No. 1375066-73-1) has not yet entered clinical trials as a standalone drug candidate, its structural features suggest potential as an active ingredient or intermediate in combination therapies.

The environmental impact of synthesizing and using thiadiazole derivatives is also a consideration in modern drug development. Researchers are increasingly focusing on green chemistry principles to minimize waste and energy consumption during production processes. Innovations such as catalytic methods and solvent-free reactions are being explored to make the synthesis of compounds like 3-methyl-1,2,4-thiadiazole-5-carbohydrazide more sustainable.

In conclusion,3-Methyl-1,2,4-thiadiazole-5-carbohydrazide (CAS No. 1375066-73-1) represents a promising chemical entity with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases. As our understanding of biological systems continues to evolve，this compound will likely play an increasingly important role in future drug discovery efforts.